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Compound of Interest

Compound Name: Tin-ZINC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the tin-zinc (Sn-Zn) binary alloy
system, a lead-free solder alternative of significant interest in various scientific and industrial
applications. This document details the critical points and phase transformations of the Sn-Zn
phase diagram, outlines experimental methodologies for its characterization, and presents key
data in a clear, accessible format.

Introduction to the Tin-Zinc Alloy System

The tin-zinc alloy system is a simple eutectic system, meaning the two metals are completely
miscible in the liquid state but have limited solubility in the solid state. This system is
characterized by a single eutectic reaction where the liquid phase transforms directly into two
solid phases simultaneously at a specific temperature and composition. The Sn-Zn system is a
crucial area of study for the development of lead-free solders due to its favorable melting
characteristics and mechanical properties.

The Tin-Zinc Phase Diagram

The equilibrium phase diagram for the tin-zinc system illustrates the stable phases present at
different temperatures and compositions. The key features of the diagram include the liquidus
line, the solidus line, the eutectic point, and the regions of solid solution.

Key Phases:
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 Liquid (L): A homogeneous liquid solution of tin and zinc.

e (Sn): A solid solution of zinc in the body-centered tetragonal (BCT) crystal structure of tin.
This phase is also referred to as the 3-Sn phase.

e (Zn): A solid solution of tin in the hexagonal close-packed (HCP) crystal structure of zinc.
This is also known as the n-Zn phase.

Eutectic Reaction:

The most significant feature of the Sn-Zn phase diagram is the eutectic reaction, which occurs
at a specific temperature and composition.

o Eutectic Composition: Approximately 9 wt.% Zn and 91 wt.% Sn.
o Eutectic Temperature: 198.5 °C.

At this point, the following reaction takes place upon cooling:
Liquid < (Sn) + (Zn)

Quantitative Data of the Tin-Zinc Phase Diagram

The following tables summarize the critical quantitative data for the Sn-Zn alloy system,
including the liquidus and solidus temperatures at various compositions.

Table 1: Invariant Reactions in the Sn-Zn System

. Composition (wt.%
Reaction Temperature (°C) Zn) Phases Involved
n

Eutectic 198.5 9.0 L < (Sn) + (zZn)

Table 2: Liquidus and Solidus Temperatures for Sn-Zn Alloys
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Composition (wt.% Zn) Solidus Temperature (°C) Liquidus Temperature (°C)
0 231.9 231.9
5 198.5 ~220
9 198.5 198.5
10 198.5 ~205
20 198.5 ~250
30 198.5 ~285
40 198.5 ~315
50 198.5 ~340
60 198.5 ~360
70 198.5 ~380
80 198.5 ~395
90 198.5 ~410
100 419.5 419.5

Note: The liquidus temperatures for non-eutectic compositions are approximate values derived
from published phase diagrams and may vary slightly depending on the specific experimental
data source.

Experimental Protocols for Phase Diagram
Determination

The determination of a phase diagram is accomplished through various experimental
techniques. The following sections detail the methodologies for the key experiments used in the
analysis of the Sn-Zn alloy system.

Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry is a fundamental technique for determining the transformation
temperatures (solidus, liquidus, and eutectic) of an alloy.

Methodology:
e Sample Preparation:
o Weigh a small, representative sample of the Sn-Zn alloy (typically 5-10 mg).
o Encapsulate the sample in an inert crucible, commonly made of aluminum.
o Prepare an empty reference crucible of the same material.
e Instrument Setup:
o Place the sample and reference crucibles into the DSC instrument.
o Purge the DSC cell with an inert gas (e.g., nitrogen or argon) to prevent oxidation.
e Thermal Program:

o Heat the sample at a controlled rate, typically 10 °C/min, to a temperature well above the
expected liquidus temperature.

o Hold the sample at this temperature for a few minutes to ensure complete melting and
homogenization.

o Cool the sample at a controlled rate, also typically 10 °C/min, to a temperature below the
solidus.

e Data Analysis:
o The DSC thermogram will show peaks corresponding to the latent heat of transformations.

o The onset temperature of the first peak on heating corresponds to the solidus temperature
(or eutectic temperature for the eutectic composition).
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o The peak temperature of the final endothermic event on heating corresponds to the
liquidus temperature.

X-Ray Diffraction (XRD)

X-Ray Diffraction is used to identify the crystal structures of the different phases present in the
alloy at various temperatures.

Methodology:
e Sample Preparation:

o Prepare a flat, polished surface of the Sn-Zn alloy sample. For powder diffraction, a finely
ground powder is used.

o Ensure the sample surface is clean and free from any contaminants or oxidation.
e Instrument Setup:

o Mount the sample in the XRD instrument.

o Set the X-ray source (commonly Cu Ka radiation) and detector parameters.
» Data Collection:

o Scan the sample over a range of 26 angles (e.g., 20° to 100°) with a specific step size and
dwell time.

o For high-temperature XRD, a furnace attachment is used to heat the sample to the desired
temperature and hold it during the scan.

o Data Analysis:
o The resulting diffraction pattern will show peaks at specific 20 angles.

o Compare the peak positions and intensities to standard diffraction patterns (e.g., from the
ICDD database) to identify the phases present.
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Scanning Electron Microscopy (SEM) and Energy
Dispersive X-ray Spectroscopy (EDS)

SEM provides high-resolution images of the alloy's microstructure, while EDS allows for the
determination of the elemental composition of the different phases.

Methodology:
e Sample Preparation:
o Sectioning: Cut a representative cross-section of the alloy.
o Mounting: Embed the sample in a conductive mounting resin.

o Grinding: Grind the sample surface with successively finer silicon carbide papers (e.g.,
240, 400, 600, 800, 1200 grit).

o Polishing: Polish the sample using diamond suspensions (e.g., 6 um, 3 um, 1 um) to
achieve a mirror-like finish.

o Etching: To reveal the microstructure, etch the polished surface with a suitable reagent.
For Sn-Zn alloys, a common etchant is a solution of 2% Nital (2 ml nitric acid in 98 ml
ethanol).[1] The etching time is typically a few seconds.

e SEM Imaging:
o Place the prepared sample in the SEM chamber.

o Use secondary electron (SE) or backscattered electron (BSE) detectors to obtain images
of the microstructure. BSE imaging is particularly useful for distinguishing between phases
with different average atomic numbers.

e EDS Analysis:
o Select specific points or areas on the SEM image for elemental analysis.

o The EDS detector will generate a spectrum showing the elemental composition of the
selected region.
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Visualizations

The following diagrams illustrate the key aspects of the tin-zinc alloy system and the

experimental workflow for its analysis.
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Caption: A simplified representation of the Tin-Zinc (Sn-Zn) phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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